Thionyl Chloride Thionyl Chloride Thionyl chloride appears as a colorless to yellow fuming liquid with a suffocating pungent odor. Boiling point 79°C. A lachrymator. Highly corrosive and toxic. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has adverse health effects.
Thionyl chloride is a sulfinyl halide in which both of the halide atoms are chorines. It is a sulfinyl halide and a chlorine molecular entity.
Brand Name: Vulcanchem
CAS No.: 7719-09-7
VCID: VC0051792
InChI: InChI=1S/Cl2OS/c1-4(2)3
SMILES: O=S(Cl)Cl
Molecular Formula: SOCl2
Cl2OS
Molecular Weight: 118.97 g/mol

Thionyl Chloride

CAS No.: 7719-09-7

Reference Standards

VCID: VC0051792

Molecular Formula: SOCl2
Cl2OS

Molecular Weight: 118.97 g/mol

Thionyl Chloride - 7719-09-7

CAS No. 7719-09-7
Product Name Thionyl Chloride
Molecular Formula SOCl2
Cl2OS
Molecular Weight 118.97 g/mol
IUPAC Name thionyl dichloride
Standard InChI InChI=1S/Cl2OS/c1-4(2)3
Standard InChIKey FYSNRJHAOHDILO-UHFFFAOYSA-N
Impurities The following impurities can be present:
SMILES O=S(Cl)Cl
Canonical SMILES O=S(Cl)Cl
Boiling Point 169 °F at 760 mm Hg (NIOSH, 2016)
76 °C at 760 mm Hg
76 °C
169°F
Colorform Colorless to pale yellow or reddish liquid
Pale yellow to red liquid
Colorless to pale yellow, fuming, refractive liquid
Colorless to yellow to reddish liquid [Note: Fumes form when exposed to moist air]
Density 1.64 (NIOSH, 2016)
1.676 at 0 °C/4 °C; 1.655 at 10 °C/4 °C; 1.638 at 20 °C/4 °C
Relative density (water = 1): 1.64
1.64
Melting Point -156 °F (NIOSH, 2016)
-104.5 °C
-156°F
Physical Description Thionyl chloride appears as a colorless to yellow fuming liquid with a suffocating pungent odor. Boiling point 79°C. A lachrymator. Highly corrosive and toxic. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has adverse health effects.
DryPowder; Liquid
COLOURLESS-TO-YELLOW OR REDDISH FUMING LIQUID WITH PUNGENT ODOUR.
Colorless to yellow to reddish liquid with a pungent odor like sulfur dioxide.
Colorless to yellow to reddish liquid with a pungent odor like sulfur dioxide. [Note: Fumes form when exposed to moist air.]
Description Thionyl chloride appears as a colorless to yellow fuming liquid with a suffocating pungent odor. Boiling point 79°C. A lachrymator. Highly corrosive and toxic. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has adverse health effects.
Thionyl chloride is a sulfinyl halide in which both of the halide atoms are chorines. It is a sulfinyl halide and a chlorine molecular entity.
Shelf Life Stable under recommended storage conditions.
... It fumes upon exposure to air.
Solubility Reacts with water (NIOSH, 2016)
Decomposes (fumes) in water
Decomp in acids, alc, alkalies; in cold and hot water
Miscible with benzene, chloroform, carbon tetrachloride
Solubility in water: reaction
Reacts
Synonyms Sulfinyl Chloride; Sulfinyl Dichloride; Sulfur Chloride Oxide (Cl2SO); Sulfur Chloride Oxide (SCl2O); Sulfur Oxychloride; Sulfur Oxychloride (SOCl2); Sulfurous Dichloride;_x000B_Sulfurous Oxychloride; Thionyl Chloride (SOCl2); Thionyl Dichloride
Vapor Density 4.1 (Air = 1)
Relative vapor density (air = 1): 4.1
Vapor Pressure 100 mm Hg at 70 °F (NIOSH, 2016)
119 mm Hg at 25 °C (est)
Vapor pressure, kPa at 25 °C: 16
100 mmHg at 70°F
(70°F): 100 mmHg
PubChem Compound 24386
Last Modified Nov 11 2021
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